Cas no 4469-50-5 (1,3-Dioxolane, 4-(chloromethyl)-2-methyl-)

• Product Name: 1,3-Dioxolane, 4-(chloromethyl)-2-methyl-
• CAS No: 4469-50-5
• MF: C₅H₉ClO₂
• MW: 136.576761007309
• CID: 1516522
• PubChem ID: 12542773
• Update Time: 2025-04-21

1,3-Dioxolane, 4-(chloromethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane, 4-(chloromethyl)-2-methyl-
• DTXSID601278323
• ASEUFSXJKPZVFR-UHFFFAOYSA-N
• AKOS006386500
• 4-(chloromethyl)-2-methyl-1,3-dioxolane
• cis-4-(chloromethyl)-2-methyl-1,3-dioxolane
• SCHEMBL7929118
• 4469-50-5
• 15579-91-6
• 2-methyl-4-chloromethyl-1,3-dioxolane
• 2-methyl-5-chloromethyl-1,3-dioxolane

• Inchi： 1S/C5H9ClO2/c1-4-7-3-5(2-6)8-4/h4-5H,2-3H2,1H3
• InChI Key： ASEUFSXJKPZVFR-UHFFFAOYSA-N
• SMILES： ClCC1COC(C)O1

Computed Properties

• Exact Mass: 136.02917
• Monoisotopic Mass: 136.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46